2-ethoxy-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide
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Description
2-ethoxy-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide is a useful research compound. Its molecular formula is C22H26N2O4 and its molecular weight is 382.46. The purity is usually 95%.
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Scientific Research Applications
Anti-Inflammatory and Analgesic Agents
Research has focused on synthesizing novel compounds derived from benzofuran and pyrimidine, demonstrating significant anti-inflammatory and analgesic activities. These compounds, including various heterocyclic derivatives, have been evaluated as cyclooxygenase-1/2 (COX-1/COX-2) inhibitors, showcasing promising results in analgesic and anti-inflammatory effects. This highlights the potential of structurally related compounds for the development of new therapeutic agents targeting pain and inflammation management A. Abu‐Hashem, S. Al-Hussain, M. Zaki, Molecules, 2020.
Antiallergic Activity
Compounds synthesized from benzoxazole and pyrimido[2,1-b]benzazol-4-ones have been explored for their antiallergic properties. These substances, through modifications and derivatization, showed activity in rat passive cutaneous anaphylaxis assays, comparable to standard antiallergic agents. This suggests their potential application in developing novel treatments for allergic reactions J. J. Wade, C. B. Toso, C. Matson, V. L. Stelzer, Journal of medicinal chemistry, 1983.
Imaging Probes for Alzheimer's Disease
Research on benzoxazole derivatives has led to the development of novel positron emission tomography (PET) probes for imaging cerebral β-amyloid plaques in Alzheimer's disease. These compounds exhibit high affinity for β-amyloid aggregates and have been successfully used in in vitro and in vivo studies to visualize plaques, potentially aiding in the early diagnosis and monitoring of Alzheimer's disease progression M. Cui, M. Ono, H. Kimura, et al., Journal of medicinal chemistry, 2012.
Synthesis of Novel Heterocycles
Extensive research has been conducted on the synthesis of novel heterocycles from various starting materials, including benzofurans and benzothiazoles. These studies have led to the creation of unique compounds with potential applications in drug development and materials science. The synthesis techniques and chemical structures explored in these studies provide valuable insights into designing and developing new molecules with specific biological or physical properties A. Levai, M. Kočevar, et al., European Journal of Organic Chemistry, 2002.
properties
IUPAC Name |
2-ethoxy-N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2O4/c1-5-24-17-13-15(11-12-19(17)28-14-22(3,4)21(24)26)23-20(25)16-9-7-8-10-18(16)27-6-2/h7-13H,5-6,14H2,1-4H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QINVAEDGYPZIFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=CC(=C2)NC(=O)C3=CC=CC=C3OCC)OCC(C1=O)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.